Cas no 2166774-19-0 (3-(aminomethyl)bicyclo1.1.1pentane-1-carboxylic acid)

• Product Name: 3-(aminomethyl)bicyclo1.1.1pentane-1-carboxylic acid
• CAS No: 2166774-19-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 4787137
• PubChem ID: 118545453
• Update Time: 2026-02-27

3-(aminomethyl)bicyclo1.1.1pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-(aminomethyl)bicyclo1.1.1pentane-1-carboxylic acid

• Inchi： 1S/C7H11NO2/c8-4-6-1-7(2-6,3-6)5(9)10/h1-4,8H2,(H,9,10)
• InChI Key： OMSDZSWHARMRFI-UHFFFAOYSA-N
• SMILES： OC(C12CC(CN)(C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: -2.9
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-(aminomethyl)bicyclo1.1.1pentane-1-carboxylic acid

3-(Aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic Acid (CAS No. 2166774-19-0): A Novel Building Block in Medicinal Chemistry

3-(Aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2166774-19-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its distinctive structural features and potential applications in drug discovery. This compound, also known as BCP-AMCA, is characterized by its bicyclic framework and the presence of an aminomethyl group, which provides it with a combination of rigidity and functional flexibility.

The bicyclo[1.1.1]pentane core is a fascinating structural motif that has been explored for its ability to mimic the conformational properties of more complex natural products while maintaining synthetic accessibility. The introduction of the aminomethyl group at the C-3 position further enhances the compound's utility by providing a reactive site for various chemical transformations, including amide bond formation, reductive amination, and coupling reactions with other functional groups.

Recent studies have highlighted the potential of 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound can serve as a scaffold for designing small molecules with improved pharmacokinetic properties and enhanced target selectivity. The rigid nature of the bicyclo[1.1.1]pentane core helps to lock the molecule into a specific conformation, which can be crucial for optimizing binding interactions with biological targets.

In addition to its use as a building block in drug design, 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid has also shown promise in the field of peptide chemistry. The presence of the carboxylic acid group allows it to be incorporated into peptide sequences, where it can influence the overall conformation and stability of the resulting peptides. This property has been leveraged in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved stability and bioavailability.

The synthesis of 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been optimized through various synthetic routes, with recent advancements focusing on improving yield and reducing synthetic complexity. One notable method involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired bicyclic framework. These synthetic strategies not only enhance the accessibility of BCP-AMCA but also provide a platform for further functionalization and derivatization.

From a biological perspective, 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been evaluated for its potential as a modulator of various biological pathways. Studies have shown that derivatives of this compound can exhibit potent inhibitory activity against specific enzymes and receptors, making them attractive candidates for therapeutic intervention in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One particularly exciting application is in the field of protein-protein interaction (PPI) inhibitors. The rigid structure of BCP-AMCA makes it well-suited for targeting PPI interfaces, which are often challenging to modulate with traditional small molecules due to their large and flat binding surfaces. By designing derivatives that can fit into these interfaces with high specificity and affinity, researchers aim to develop novel therapeutics that can disrupt disease-causing PPIs.

In conclusion, 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2166774-19-0) represents a valuable addition to the toolkit of medicinal chemists and biologists alike. Its unique structural features and functional versatility make it an attractive candidate for a wide range of applications in drug discovery and peptide chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.